1-(4-fluorophenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-fluorophenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C20H16FN3O and its molecular weight is 333.366. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Phosphodiesterase Inhibition and Antimicrobial Activities
- A study synthesized a series of compounds, including derivatives of 1-(4-fluorophenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one, demonstrating marked activities in phosphodiesterase (PDE) inhibition and anti-bacterial and anti-fungal bioassays (Bukhari et al., 2013).
Antibacterial Activity
- Novel derivatives synthesized using microwave-assisted synthesis showed moderate activity against both gram-positive and gram-negative bacterial strains, indicating their potential use in antibacterial applications (Darekar et al., 2020).
Spiroxindole Fused Pyrrolidine and Thiazolo Pyrrolidine Benzimidazole Derivatives
- A series of spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives, related to the compound , were synthesized. These compounds could be relevant in the development of new therapeutic agents (Poomathi et al., 2015).
Functionalized Benzimidazopyrimidinones Synthesis
- A two-step procedure involving palladium-catalyzed oxidative cyclocarbonylation and alkoxycarbonylation, followed by base-promoted isomerization, was used for synthesizing functionalized benzimidazopyrimidinones, demonstrating a method for developing similar complex molecules (Mancuso et al., 2017).
Application in Organic Light-Emitting Devices
- New low-molecular weight compounds related to the compound of interest were synthesized for potential application in organic light-emitting devices, indicating the utility of such compounds in electronic applications (Dobrikov et al., 2011).
Crystal Structure Analysis
- Studies on crystal structures of compounds closely related to this compound provide insights into their molecular conformations, which is essential for understanding their biological and pharmacological properties (Selig et al., 2010).
Properties
IUPAC Name |
1-(4-fluorophenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN3O/c1-2-11-23-18-6-4-3-5-17(18)22-20(23)14-12-19(25)24(13-14)16-9-7-15(21)8-10-16/h1,3-10,14H,11-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEYYGWMAENCBNB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.